Cas no 4670-10-4 (3,5-Dimethoxyphenylacetic Acid)

3,5-Dimethoxyphenylacetic Acid Properties

Names and Identifiers

• 2-(3,5-Dimethoxyphenyl)acetic acid
• (3,5-Dimethoxyphenyl)acetic acid
• 3,5-Dimethoxyphenylacetic Acid
• 3,5-Dimethoxybenzeneacetic acid
• CHEBI:193990
• AKOS006222730
• MFCD00016827
• (3,5-dimethoxy)phenylacetic acid
• AM83178
• InChI=1/C10H12O4/c1-13-8-3-7(5-10(11)12)4-9(6-8)14-2/h3-4,6H,5H2,1-2H3,(H,11,12
• EN300-741804
• DTXSID60196918
• A924246
• 4670-10-4
• 3,5-dimethoxy-phenylacetic acid
• SY016141
• BCP15337
• SCHEMBL347352
• D2950
• CS-W002109
• FT-0604686
• 2-(3,5-dimethoxyphenyl)aceticacid
• NS00031625
• 3,5-Dimethoxy phenyl acetic acid
• (3,5-Dimethoxyphenyl)acetic acid, 98%
• benzeneacetic acid, 3,5-dimethoxy-
• (3,5-Dimethoxy-phenyl)acetic acid
• AB01216
• AS-15610
• 3,5-dimethoxyphenyl acetic acid
• STL555773
• DB-022085
• BBL101976
• +Expand

• MDL： MFCD00016827
• InChIKey： FFPAFDDLAGTGPQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O4/c1-13-8-3-7(5-10(11)12)4-9(6-8)14-2/h3-4,6H,5H2,1-2H3,(H,11,12)
• SMILES： COC1=CC(OC)=CC(CC(O)=O)=C1

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.074
• Heavy Atom Count: 14
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Surface Charge: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• LogP: 1.33090
• PSA: 55.76000
• Refractive Index: 1.5430 (estimate)
• Boiling Point: 352.6°C at 760 mmHg
• Melting Point: 101.0 to 105.0 deg-C
• Flash Point: 140.1℃
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• Color/Form: White powder
• Solubility: Uncertain
• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),

3,5-Dimethoxyphenylacetic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36; S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37
• Signal Word：Warning
• HazardClass：IRRITANT

3,5-Dimethoxyphenylacetic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%